3-Methylsulfonylcyclopentan-1-amine;hydrochloride
Overview
Description
3-Methylsulfonylcyclopentan-1-amine hydrochloride is a synthetic compound that is commonly used in scientific research. It is a derivative of cyclopentanamine and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-Methylsulfonylcyclopentan-1-amine hydrochloride is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and other physiological processes. By acting as a partial agonist, 3-Methylsulfonylcyclopentan-1-amine hydrochloride can modulate the activity of this receptor, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects
3-Methylsulfonylcyclopentan-1-amine hydrochloride has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, leading to changes in mood, anxiety, and other physiological processes. It has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other factors.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Methylsulfonylcyclopentan-1-amine hydrochloride in lab experiments is its ability to modulate the activity of the 5-HT1A receptor. This receptor is involved in a wide range of physiological processes, making it a valuable target for drug development and scientific research. However, one of the limitations of using 3-Methylsulfonylcyclopentan-1-amine hydrochloride is its potential for off-target effects. It is important to carefully control the dosage and concentration of this compound to avoid unwanted effects on other receptors and physiological processes.
Future Directions
There are many potential future directions for research involving 3-Methylsulfonylcyclopentan-1-amine hydrochloride. One area of interest is the development of new drugs for the treatment of depression, anxiety, and other mood disorders. This compound has also been shown to have potential therapeutic benefits for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanisms of action and potential therapeutic benefits of this compound.
Synthesis Methods
The synthesis of 3-Methylsulfonylcyclopentan-1-amine hydrochloride is a multi-step process that involves the reaction of cyclopentanone with methylsulfonyl chloride to form 3-methylsulfonylcyclopentanone. This intermediate product is then reacted with ammonia to form 3-Methylsulfonylcyclopentan-1-amine, which is then converted to the hydrochloride salt.
Scientific Research Applications
3-Methylsulfonylcyclopentan-1-amine hydrochloride has been shown to have a wide range of scientific research applications. It is commonly used in the study of neurotransmitters and their receptors, as well as in the development of new drugs for the treatment of various diseases. It has also been used in the study of the central nervous system and has been shown to have potential therapeutic benefits for the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
3-methylsulfonylcyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S.ClH/c1-10(8,9)6-3-2-5(7)4-6;/h5-6H,2-4,7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMJLVIORGGILOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCC(C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methanesulfonylcyclopentan-1-amine hydrochloride | |
CAS RN |
2138539-43-0 |
Source
|
| Record name | 3-methanesulfonylcyclopentan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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